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Abstract

2-(Diethoxyphosphoryl)acetic acid, with the CAS Number 3095-95-2, is a versatile
organophosphorus compound widely utilized as a key reagent in organic synthesis, particularly
in the Horner-Wadsworth-Emmons reaction.[1] Its structural features, particularly the
phosphonate group, make it and its derivatives valuable scaffolds in medicinal chemistry. This
technical guide provides an in-depth overview of 2-(Diethoxyphosphoryl)acetic acid,
including its chemical and physical properties, a detailed experimental protocol for its synthesis,
and its applications in drug development with a focus on its role as a precursor to bioactive
molecules.

Chemical and Physical Properties

2-(Diethoxyphosphoryl)acetic acid is a viscous liquid at room temperature, though it can also
appear as a white to light yellow powder or lump.[2] It is characterized by the presence of a
phosphonate group attached to an acetic acid moiety.

Table 1: Physicochemical Properties of 2-(Diethoxyphosphoryl)acetic Acid
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Property Value Reference(s)
CAS Number 3095-95-2 [11[3114]
Molecular Formula C6H1305P [11[4]
Molecular Weight 196.14 g/mol [1114]

Clear colorless to yellow
viscous liquid; White or

Appearance _ [1][2]
Colorless to Light yellow

powder to lump

Boiling Point 150 °C at 0.05 mmHg [1]
Density 1.220 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.445 [1]
pKa 3.48 £ 0.10 (Predicted) [1]

Room Temperature, Keep in
Storage Temperature ) [1]
dark place, Sealed in dry

Synthesis of 2-(Diethoxyphosphoryl)acetic Acid

The most common and straightforward method for the synthesis of 2-
(Diethoxyphosphoryl)acetic acid is through the hydrolysis of its corresponding ester, triethyl
phosphonoacetate.

Experimental Protocol: Hydrolysis of Triethyl
Phosphonoacetate

This protocol details the laboratory-scale synthesis of 2-(Diethoxyphosphoryl)acetic acid
from triethyl phosphonoacetate.

Materials:
o Triethyl phosphonoacetate (CAS: 867-13-0)

o Potassium hydroxide (KOH)
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Ethanol

Water

1N Hydrochloric acid (HCI)

Chloroform

Anhydrous sodium sulfate (Na2S04)
Equipment:

e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

e pH meter or pH paper

» Rotary evaporator

e Separatory funnel

o Standard glassware for extraction and filtration
Procedure:

» Dissolution: In a round-bottom flask, dissolve triethyl phosphonoacetate (1.0 equivalent) in a
mixture of ethanol and water (e.g., a 14:1 ratio).

o Hydrolysis: While stirring the solution at room temperature, add a solution of potassium
hydroxide (approximately 1.0 to 1.1 equivalents) dropwise. Continue stirring at room
temperature and monitor the reaction progress (e.g., by TLC).

» Neutralization: Once the reaction is complete, carefully neutralize the mixture to a pH of
approximately 4 by adding 1N HCI.

e Solvent Removal: Remove the ethanol from the reaction mixture using a rotary evaporator.
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» Extraction: Dilute the remaining aqueous solution with chloroform and transfer it to a
separatory funnel. Wash the organic layer sequentially with water and saturated brine.

e Drying and Concentration: Separate the organic layer and dry it over anhydrous sodium
sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield 2-
(Diethoxyphosphoryl)acetic acid. The product is often obtained in high purity and yield.[1]

Synthesis Workflow
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Synthesis of 2-(Diethoxyphosphoryl)acetic Acid
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Product: 2-(Diethoxyphosphoryl)acetic acid

Click to download full resolution via product page

A streamlined workflow for the synthesis of 2-(Diethoxyphosphoryl)acetic acid.
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Applications in Drug Development

2-(Diethoxyphosphoryl)acetic acid and its derivatives are valuable tools in drug discovery
and development, primarily serving as building blocks for more complex molecules with
potential therapeutic activities.

Horner-Wadsworth-Emmons Reaction

A primary application of 2-(Diethoxyphosphoryl)acetic acid is in the Horner-Wadsworth-
Emmons (HWE) reaction, which is a widely used method for the stereoselective synthesis of
alkenes. The reaction involves the deprotonation of the phosphonate to form a stabilized
carbanion, which then reacts with an aldehyde or ketone. This reaction is particularly useful for
creating carbon-carbon double bonds in the synthesis of complex natural products and active
pharmaceutical ingredients.

Role as a Phosphate Mimic in Antiviral and Anticancer
Agents

The phosphonate group of 2-(Diethoxyphosphoryl)acetic acid is a stable isostere of a
phosphate group. This property is exploited in the design of molecules that can mimic natural
phosphates and interact with biological targets such as enzymes.

Antiviral Activity: Phosphonate-containing compounds, including derivatives of 2-
(Diethoxyphosphoryl)acetic acid, have been investigated as antiviral agents. They can act
as inhibitors of viral DNA polymerases. Unlike nucleoside analogs that require intracellular
phosphorylation to become active, some carboxyphosphonates are designed to mimic the
triphosphate form of nucleosides, allowing them to directly inhibit the enzyme. This inhibition
occurs through competition with the natural deoxynucleoside triphosphate substrates, leading
to the termination of the growing DNA chain.

Anticancer Activity: Derivatives of 2-(Diethoxyphosphoryl)acetic acid have also been
synthesized and evaluated for their cytotoxic activity against various cancer cell lines. The
phosphonate moiety can be incorporated into molecules designed to target specific enzymes or
signaling pathways involved in cancer cell proliferation and survival.

Table 2: Biological Activity of 2-(Diethoxyphosphoryl)acetic Acid Derivatives
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Derivative

Target/Assay

Activity

Cell Line(s) Reference(s)

Ethyl 2-
(bis(diethoxypho
sphoryl)methyl)a
mino-2-(4-
hydroxyphenyl)
acetate

Cytotoxicity

IC50 = 11 pM

K-562 (Human
chronic myeloid

leukemia)

Ethyl 2-
(bis(diethoxypho
sphoryl)methyl)a
mino-2-(4-
hydroxyphenyl)
acetate

Cytotoxicity

IC50 = 10 uM

Colo 205
(Human colon

carcinoma)

N-substituted cis-
and trans-3-aryl-
4-
(diethoxyphosph
oryl)azetidin-2-

ones

Antiviral Activity

EC50 =45 uM

Human
coronavirus [5]
(229E)

5'-N-[(diethyl-
phosphon)
acetylladenosine

(amide)

Antiviral Activity

EC50 = 48 pM

HSV-2 [6]

5'-deoxy-5'-N-
(phosphon-
acetyl)adenosine
sodium salt

(amide)

Antiviral Activity

EC50 = 110 pM

HIV-1 [6]

Hypothetical Signaling Pathway Inhibition

While specific signaling pathway involvement for 2-(Diethoxyphosphoryl)acetic acid itself is

not extensively documented, its derivatives, as phosphate mimics, can be rationally designed

to interfere with phosphorylation-dependent signaling cascades crucial for cell survival and
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proliferation, such as the NF-kB and MAPK pathways. The inhibition of these pathways is a
common strategy in the development of anti-inflammatory and anticancer drugs.

Hypothetical Inhibition of Pro-inflammatory Signaling by a Phosphonate Derivative

Inflammatory Stimulus
(e.g., LPS)

Toll-like Receptor
(TLR)

;

Adaptor Proteins

Phosphonate Derivative

(e.g., of 2-(Diethoxyphosphoryl)acetic acid)

I
|
: Inhibition
|

o
IKK Complex
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:

NF-kB (p65/p50)
Translocation to Nucleus

'
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Pro-inflammatory Genes
(TNF-a, IL-6, COX-2)

Inflammatory Response
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Proposed mechanism of a phosphonate derivative inhibiting the NF-kB pathway.

Safety and Handling

2-(Diethoxyphosphoryl)acetic acid is classified as harmful if swallowed and causes skin and
serious eye irritation.[1] Appropriate personal protective equipment (PPE), including gloves,
eye protection, and a lab coat, should be worn when handling this chemical.[7] Work should be
conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the
Safety Data Sheet (SDS).

Conclusion

2-(Diethoxyphosphoryl)acetic acid is a valuable and versatile reagent in organic chemistry
with significant potential in the field of drug development. Its utility in the Horner-Wadsworth-
Emmons reaction allows for the efficient synthesis of complex molecular architectures.
Furthermore, the phosphonate moiety serves as a key pharmacophore in the design of enzyme
inhibitors, particularly for antiviral and anticancer applications. A thorough understanding of its
properties, synthesis, and applications is essential for researchers aiming to leverage this
compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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